methyl 6-oxo-1,2,3,4,5,6-hexahydro-3aH-indene-3a-carboxylate

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: methyl 6-oxo-2,3,4,5-tetrahydro-1H-indene-3a-carboxylate
• InChI: InChI=1S/C11H14O3/c1-14-10(13)11-5-2-3-8(11)7-9(12)4-6-11/h7H,2-6H2,1H3
• InChI Key: DILNFIWKMTYOPS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C12CCCC1=CC(=O)CC2

Description

Methyl 6-oxo-1,2,3,4,5,6-hexahydro-3aH-indene-3a-carboxylate is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude enamine from Step 2 was dissolved in toluene (20 mL) and a solution of sodium acetate (1.360 ml, 25.3 mmol) in AcOH/water (4/4 mL) was added and the resulting mixture was heated to reflux under N2 atmosphere for 2 h. The reaction went to completion, diluted with EtOAc, washed with water, sat. NH4Cl, sat. NaHCO3, brine, dried over Na2SO4, filtered, concentrated and chromatographed on silica gel using 0-30% heptane/EtOAc to afford methyl 6-oxo-2,3,3a,4,5,6-hexahydro-1H-indene-3a-carboxylate (1.32 g, 6.80 mmol, 48.3% yield) as a bright yellow oil. MS m/z=195.2 [M+H]+.